Cas no 5738-26-1 (3,3'-spirobi[2-benzofuran]-1,1'-dione)

• Product Name: 3,3'-spirobi[2-benzofuran]-1,1'-dione
• CAS No: 5738-26-1
• MF: C₁₅H₈O₄
• MW: 252.22162437439
• CID: 882795
• Update Time: 2026-04-29

3,3'-spirobi[2-benzofuran]-1,1'-dione Chemical and Physical Properties

Names and Identifiers

• 3,3'-spirobi[2-benzofuran]-1,1'-dione
• [1,1']Spirobiisobenzofuran-3,3'-dion
• [1,1']spirobiisobenzofuran-3,3'-dione
• 3,3'-Spirobiphthalide
• 3h,3'h-1,1'-spirobi[[2]benzofuran]-3,3'-dione
• AC1L5IN6
• AC1Q6P2P
• AG-J-69562
• AR-1F3305
• CTK1H3185
• NSC122992
• spirobiphtalide-3,3'
• SureCN9787743

Computed Properties

• Exact Mass: 252.04224

Experimental Properties

• PSA: 52.6
• LogP: 2.22850